Cas no 183951-17-9 (1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)methylene]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)methylene]-,1,1-dimethylethyl ester
• CAS No: 183951-17-9
• MF: C₁₇H₂₂FNO₂
• MW: 291.360488414764
• CID: 1377956
• PubChem ID: 22676694
• Update Time: 2025-04-20

1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)methylene]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)methylene]-,1,1-dimethylethyl ester
• SCHEMBL4635083
• 183951-17-9
• 4-(4-Fluorobenzylidene)piperidine-1-carboxylic Acid Tert-Butyl Ester
• 1-tert-butoxycarbonyl-4-(4-fluorobenzylidene)piperidine
• 4-[(4-fluorophenyl)methylene]-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• N-t-butoxycarbonyl-4-(4-fluorobenzylidene)piperidine
• DB-097063
• BTZNVALGZUANRD-UHFFFAOYSA-N

• Inchi： 1S/C17H22FNO2/c1-17(2,3)21-16(20)19-10-8-14(9-11-19)12-13-4-6-15(18)7-5-13/h4-7,12H,8-11H2,1-3H3
• InChI Key： BTZNVALGZUANRD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1\CCN(C(=O)OC(C)(C)C)CC\1

Computed Properties

• Exact Mass: 291.16356
• Monoisotopic Mass: 291.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids